Cas no 246022-42-4 (Methyl 2-(4-methyl-1,2,3-thiadiazol-5-yl)sulfinylbenzenecarboxylate)

• Product Name: Methyl 2-(4-methyl-1,2,3-thiadiazol-5-yl)sulfinylbenzenecarboxylate
• CAS No: 246022-42-4
• CID: 4642824
• Update Time: 2025-06-11

Methyl 2-(4-methyl-1,2,3-thiadiazol-5-yl)sulfinylbenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-[(4-METHYL-1,2,3-THIADIAZOL-5-YL)SULFINYL]BENZENECARBOXYLATE
• Methyl 2-(4-methyl-1,2,3-thiadiazol-5-yl)sulfinylbenzenecarboxylate

Additional information on Methyl 2-(4-methyl-1,2,3-thiadiazol-5-yl)sulfinylbenzenecarboxylate

Comprehensive Overview of Methyl 2-(4-methyl-1,2,3-thiadiazol-5-yl)sulfinylbenzenecarboxylate (CAS No. 246022-42-4)

Methyl 2-(4-methyl-1,2,3-thiadiazol-5-yl)sulfinylbenzenecarboxylate (CAS No. 246022-42-4) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound, characterized by its unique thiadiazole and sulfinyl functional groups, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

The structural complexity of Methyl 2-(4-methyl-1,2,3-thiadiazol-5-yl)sulfinylbenzenecarboxylate allows it to interact with biological systems in distinctive ways. Its sulfinyl moiety is known to enhance solubility and bioavailability, which are critical factors in the design of effective agrochemicals. Recent studies have highlighted its role in modulating enzyme activity, making it a promising candidate for sustainable agriculture solutions. As the demand for eco-friendly pesticides rises, this compound is being scrutinized for its potential to reduce environmental impact while maintaining high efficacy.

In the pharmaceutical sector, CAS No. 246022-42-4 is being investigated for its therapeutic potential. The thiadiazole ring is a well-known pharmacophore, often associated with antimicrobial and anti-inflammatory properties. This has led to a surge in research queries such as "thiadiazole derivatives in drug discovery" and "sulfinyl compounds in medicinal chemistry." Scientists are particularly interested in how the methyl ester group in this compound could be modified to enhance drug-like properties, such as stability and target specificity.

The synthesis of Methyl 2-(4-methyl-1,2,3-thiadiazol-5-yl)sulfinylbenzenecarboxylate involves multi-step organic reactions, often starting with readily available precursors like 4-methyl-1,2,3-thiadiazole. Optimizing these synthetic routes is a hot topic in green chemistry forums, as researchers aim to minimize waste and energy consumption. Questions like "how to improve yield in thiadiazole synthesis" and "scalable methods for sulfinyl compounds" are frequently searched, reflecting the industry's focus on process efficiency.

From an analytical perspective, characterizing CAS No. 246022-42-4 requires advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods are essential for confirming the compound's purity and structural integrity, which are critical for both research and industrial applications. The growing interest in quality control in chemical manufacturing has made these analytical protocols a recurring theme in scientific discussions.

In summary, Methyl 2-(4-methyl-1,2,3-thiadiazol-5-yl)sulfinylbenzenecarboxylate represents a fascinating intersection of agrochemical and pharmaceutical innovation. Its unique structure and functional groups offer numerous possibilities for future applications, aligning with global trends toward sustainable chemistry and precision agriculture. As research continues to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.